N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• Molecular Formula: C19H19ClN2O3
• Molecular Weight: 358.8 g/mol
• IUPAC Name: N-(3-chloro-2-pyrrolidin-1-ylphenyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C19H19ClN2O3/c20-14-4-3-5-15(18(14)22-8-1-2-9-22)21-19(23)13-6-7-16-17(12-13)25-11-10-24-16/h3-7,12H,1-2,8-11H2,(H,21,23)
• InChI Key: WNEGVVIVVWVMMJ-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C2=C(C=CC=C2Cl)NC(=O)C3=CC4=C(C=C3)OCCO4

Description

N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide, commonly known as CP 55940, is a synthetic cannabinoid that has been widely studied for its potential therapeutic applications. It was first synthesized in the 1980s as part of a series of compounds designed to probe the endocannabinoid system, and has since been shown to have a range of effects on the body.

Mechanism of Action

CP 55940 acts as a potent agonist at both the CB1 and CB2 receptors of the endocannabinoid system. These receptors are found throughout the body, including in the brain, immune system, and peripheral tissues. By activating these receptors, CP 55940 is able to modulate a range of physiological processes, including pain perception, inflammation, and immune function.
Biochemical and Physiological Effects:
CP 55940 has a range of biochemical and physiological effects on the body. It has been shown to have potent analgesic effects, particularly in animal models of pain. In addition, it has been investigated for its potential as an anti-inflammatory agent, and has been shown to reduce inflammation in a range of experimental models. CP 55940 also has effects on the nervous system, including its potential as a treatment for conditions such as epilepsy and multiple sclerosis.

Advantages and Limitations for Lab Experiments

CP 55940 has a number of advantages for use in laboratory experiments. It is a potent and selective agonist of the endocannabinoid system, and has been extensively studied for its effects on a range of physiological processes. However, there are also some limitations to its use. For example, it can be difficult to obtain in large quantities, and its effects can be difficult to interpret in some experimental models.

Future Directions

There are a number of future directions for research on CP 55940. One area of interest is the development of new analogues that may have improved therapeutic properties. In addition, there is ongoing research into the potential of CP 55940 as a treatment for a range of conditions, including pain, inflammation, and neurological disorders. Finally, there is interest in exploring the potential of CP 55940 as a tool for studying the endocannabinoid system and its role in health and disease.

Synthesis Methods

The synthesis of CP 55940 involves a series of chemical reactions that begin with the precursor compound 3-(1',1'-dimethylalkyl)-2,3,4,5-tetrahydro-4-quinolones. This compound is then reacted with chloroacetyl chloride to form the intermediate 3-(1',1'-dimethylalkyl)-2,3-dihydro-4-quinolones, which is subsequently reacted with 3-chlorophenylpiperidine to form the final product.

Scientific Research Applications

CP 55940 has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and neurological disorders. It has been shown to have potent analgesic effects in animal models of pain, and has also been investigated for its potential as an anti-inflammatory agent. In addition, CP 55940 has been studied for its effects on the nervous system, including its potential as a treatment for conditions such as epilepsy and multiple sclerosis.